ethyl 2-(1,6,7-trimethyl-3-(2-methylbenzyl)-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetate

• IUPAC Name: ethyl 2-[4,7,8-trimethyl-2-[(2-methylphenyl)methyl]-1,3-dioxopurino[7,8-a]imidazol-6-yl]acetate
• InChI: InChI=1S/C22H25N5O4/c1-6-31-17(28)12-25-14(3)15(4)27-18-19(23-21(25)27)24(5)22(30)26(20(18)29)11-16-10-8-7-9-13(16)2/h7-10H,6,11-12H2,1-5H3
• InChI Key: JTGBWZQFIQFKFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=CC=CC=C4C)C)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

Ethyl 2-(1,6,7-trimethyl-3-(2-methylbenzyl)-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetate is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

N-heterocyclic carbenes (NHC), including imidazol-2-ylidenes, demonstrate efficiency as catalysts in transesterification reactions involving various esters and alcohols. This includes the acylation of alcohols with enol acetates and the transformation of commercially available methyl esters with primary alcohols to form corresponding esters efficiently. The catalytic process, facilitated by aryl- or alkyl-substituted NHC catalysts, operates under low catalyst loadings and room temperature conditions, emphasizing the role of such compounds in synthetic organic chemistry for esterification and acylation reactions (Grasa et al., 2003).

Antioxidant Properties

Compounds structurally related to ethyl 2-(1,6,7-trimethyl-3-(2-methylbenzyl)-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetate have been isolated from natural sources like red seaweed and demonstrated potential antioxidant activities. These activities are attributed to their capability to inhibit free radicals and chelate metal ions, indicating their utility in pharmaceutical and food industries as lead antioxidative molecules (Chakraborty et al., 2016).

Antimicrobial Activities

Derivatives of the imidazolium core structure, akin to ethyl 2-(1,6,7-trimethyl-3-(2-methylbenzyl)-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetate, have been synthesized and evaluated for their in vitro antimicrobial activities. These compounds, including 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, have been screened against a variety of Gram-positive and Gram-negative bacteria, showing potential as antimicrobial agents. The study also explores the quantitative structure-activity relationship, correlating biological activity with molecular properties (Sharma et al., 2004).